Cas no 2640861-96-5 (3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine)

• Product Name: 3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine
• CAS No: 2640861-96-5
• MF: C₁₈H₂₆N₄O₂
• MW: 330.424643993378
• CID: 5316042
• PubChem ID: 155800116
• Update Time: 2025-06-13

3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 2640861-96-5
• F6683-1869
• AKOS040716873
• 3-methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine
• 3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine

• Inchi： 1S/C18H26N4O2/c1-13(2)18-20-17(24-21-18)11-22-8-5-15(6-9-22)12-23-16-4-7-19-10-14(16)3/h4,7,10,13,15H,5-6,8-9,11-12H2,1-3H3
• InChI Key： WWLUJSJWUNBNIK-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1C)CC1CCN(CC2=NC(C(C)C)=NO2)CC1

Computed Properties

• Exact Mass: 330.20557608g/mol
• Monoisotopic Mass: 330.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.3Ų

Additional information on 3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine

Introduction to 3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine (CAS No. 2640861-96-5)

3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine, identified by its CAS number 2640861-96-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core functionalized with multiple substituents. The presence of a piperidine ring and an oxadiazole moiety makes it a particularly interesting candidate for further investigation, given the well-documented biological activities associated with these structural motifs.

The chemical structure of this compound exhibits a high degree of complexity, which is reflected in its systematic name. The pyridine ring at the 4-position is substituted with an N-methylpiperidine moiety, which is further connected to an oxadiazole ring via a methylene group. The oxadiazole ring itself is linked to a propyl group, adding another layer of structural complexity. This arrangement of functional groups suggests potential interactions with biological targets, making it a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and cardiovascular functions. The pyridine derivative class of compounds has shown considerable promise in this regard, with several drugs already on the market that incorporate pyridine scaffolds. The addition of a piperidine ring and an oxadiazole moiety to the pyridine core in this compound may enhance its binding affinity and selectivity for specific biological targets. This has led to its investigation as a potential lead compound in the search for new treatments for various diseases.

The biological activity of this compound has been explored in several preclinical studies. Initial screening assays have suggested that it may exhibit properties relevant to the treatment of neurological disorders, including modulation of neurotransmitter release and receptor activity. The presence of the oxadiazole ring, known for its ability to interact with biological macromolecules, is particularly noteworthy. Oxadiazole derivatives have been reported to exhibit anti-inflammatory, antiviral, and anticancer properties, suggesting that this compound may also possess similar therapeutic benefits.

Furthermore, the pharmacokinetic properties of this compound are crucial for its potential clinical application. Studies have indicated that it exhibits favorable solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, preliminary toxicity studies have shown that it is well-tolerated at doses relevant to therapeutic use, although further extensive safety evaluations are necessary before it can be considered for human trials.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the coupling of the oxadiazole ring with the piperidine moiety, which requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, enabling researchers to explore their potential applications more rapidly.

In conclusion,3-Methyl-4-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyridine (CAS No. 2640861-96-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for drug discovery efforts aimed at treating neurological and cardiovascular diseases. As research continues into its properties and potential applications,this compound is likely to play an important role in the development of new therapeutic strategies.